N-(1,3-dioxoisoindolin-4-yl)-2-(naphthalen-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1,3-dioxoisoindolin-4-yl)-2-(naphthalen-2-yl)acetamide, commonly known as NI-2, is a small molecule inhibitor that has gained significant attention in the field of cancer research. NI-2 is a potent inhibitor of the oncogenic transcription factor, STAT3, which plays a crucial role in the development and progression of various cancers.
Scientific Research Applications
Anticonvulsant and CNS Depressant Activities
- A study highlighted the design and synthesis of derivatives of N-(1,3-dioxoisoindolin-4-yl)-2-(naphthalen-2-yl)acetamide for potential anticonvulsant agents. These derivatives demonstrated protective effects against seizures in mice models, indicating their potential in epilepsy treatment (Nikalje, Khan, & Ghodke, 2011).
Antiproliferative Activities Against Cancer
- Researchers synthesized certain derivatives of N-(1,3-dioxoisoindolin-4-yl)-2-(naphthalen-2-yl)acetamide and evaluated their antiproliferative activities against various human cancer cell lines. One specific compound was found to be particularly effective against nasopharyngeal carcinoma cells (Chen et al., 2013).
Anti-Parkinson's Activity
- A study synthesized novel derivatives of N-(1,3-dioxoisoindolin-4-yl)-2-(naphthalen-2-yl)acetamide and evaluated their anti-Parkinson's activity. These compounds showed promising results in free radical scavenging assays and in vivo anti-Parkinson's screening (Gomathy et al., 2012).
Anti-HIV Activity
- A series of 2-(4-(naphthalen-2-yl)-1,2,3-thiadiazol-5-ylthio)acetamide derivatives were synthesized and evaluated as inhibitors of HIV-1 replication. Several compounds in this series showed potent inhibitory activity, suggesting their potential as novel non-nucleoside HIV-1 reverse transcriptase inhibitors (Zhan et al., 2009).
Therapeutic Application in Neurosis
- The effect of a derivative of N-(1,3-dioxoisoindolin-4-yl)-2-(naphthalen-2-yl)acetamide on the monoaminergic system in rats subjected to experimental neurosis was studied. The compound effectively adjusted the level of monoamines, indicating its potential in treating anxiety disorders (Lutsenko et al., 2017).
Anti-Inflammatory Activity
- Novel derivatives of N-(1,3-dioxoisoindolin-4-yl)-2-(naphthalen-2-yl)acetamide were synthesized and evaluated for their anti-inflammatory activity. The study found these compounds to have promising anti-inflammatory effects in both in vitro and in vivo models (Nikalje, Hirani, & Nawle, 2015).
properties
IUPAC Name |
N-(1,3-dioxoisoindol-4-yl)-2-naphthalen-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14N2O3/c23-17(11-12-8-9-13-4-1-2-5-14(13)10-12)21-16-7-3-6-15-18(16)20(25)22-19(15)24/h1-10H,11H2,(H,21,23)(H,22,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YQUPHLYBXUXCMP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)CC(=O)NC3=CC=CC4=C3C(=O)NC4=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1,3-dioxoisoindolin-4-yl)-2-(naphthalen-2-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.